Cas no 24346-32-5 (Oxytocin)

Oxytocin Properties

Names and Identifiers

• Oxytocin
• H-CYS-TYR-ILE-GLN-ASN-CYS-PRO-LEU-GLY-OH
• OXYTOCIN (FREE ACID)
• CYS-TYR-ILE-GLN-ASN-CYS-PRO-LEU-GLY
• Cys-Tyr-Ile-Gln-Asn-Cys-Pro-Leu-Gly-NH2 (Disulfide bridge Cys1-Cys6)
• H-c[Cys-Tyr-Ile-Gln-Asn-Cys]-Pro-Leu-Gly-OH
• H-Cys-Tyr-Ile-Gln-Asn-Cys-Pro-Leu-Gly-OH,(Disulfide bond)
• REF DUPL: H-c[Cys-Tyr-Ile-Gln-Asn-Cys]-Pro-Leu-Gly-OH
• 24346-32-5
• 2-[[(2S)-2-[[(2S)-1-[(4R,7S,10S,13S,16S,19R)-19-amino-7-(2-amino-2-oxoethyl)-10-(3-amino-3-oxopropyl)-13-[(2S)-butan-2-yl]-16-[(4-hydroxyphenyl)methyl]-6,9,12,15,18-pentaoxo-1,2-dithia-5,8,11,14,17-pentazacycloicosane-4-carbonyl]pyrrolidine-2-carbonyl]amino]-4-methylpentanoyl]amino]acetic acid
• HY-P3216
• [(2S)-2-{[(2S)-1-[(4R,7S,10S,13S,16S,19R)-19-amino-13-[(2S)-butan-2-yl]-10-(2-carbamoylethyl)-7-(carbamoylmethyl)-16-[(4-hydroxyphenyl)methyl]-6,9,12,15,18-pentaoxo-1,2-dithia-5,8,11,14,17-pentaazacycloicosane-4-carbonyl]pyrrolidin-2-yl]formamido}-4-methylpentanamido]acetic acid
• G77862
• CS-0169706
• Oxytocin free acid
• +Expand

• InChIKey： NFBCSRNZYJJWNB-DSZYJQQASA-N
• Inchi： InChI=1S/C43H65N11O13S2/c1-5-22(4)35-42(66)48-26(12-13-32(45)56)38(62)50-29(17-33(46)57)39(63)52-30(20-69-68-19-25(44)36(60)49-28(40(64)53-35)16-23-8-10-24(55)11-9-23)43(67)54-14-6-7-31(54)41(65)51-27(15-21(2)3)37(61)47-18-34(58)59/h8-11,21-22,25-31,35,55H,5-7,12-20,44H2,1-4H3,(H2,45,56)(H2,46,57)(H,47,61)(H,48,66)(H,49,60)(H,50,62)(H,51,65)(H,52,63)(H,53,64)(H,58,59)/t22-,25-,26-,27-,28-,29-,30-,31-,35-/m0/s1
• SMILES： CCC(C)C1C(=O)NC(C(=O)NC(C(=O)NC(CSSCC(C(=O)NC(C(=O)N1)CC2=CC=C(C=C2)O)N)C(=O)N3CCCC3C(=O)NC(CC(C)C)C(=O)NCC(=O)O)CC(=O)N)CCC(=O)N

Computed Properties

• Exact Mass: 1007.42000
• Hydrogen Bond Donor Count: 12
• Hydrogen Bond Acceptor Count: 16
• Rotatable Bond Count: 17
• Monoisotopic Mass: 1007.42047352g/mol
• Heavy Atom Count: 69
• Complexity: 1870
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -4.2
• Topological Polar Surface Area: 444Ų

Experimental Properties

• LogP: 1.45530
• PSA: 444.34000